Cas no 324761-15-1 ((1S)-1-(1-benzofuran-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(1-benzofuran-2-yl)ethan-1-ol
• CAS No: 324761-15-1
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD14705967
• CID: 916972
• PubChem ID: 7129092
• Update Time: 2025-05-26

(1S)-1-(1-benzofuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (aS)-a-methyl-2-Benzofuranmethanol
• (1S)-1-(1-Benzofuran-2-yl)ethanol
• 2-Benzofuranmethanol, -alpha--methyl-, (-alpha-S)-
• (1S)-1-(1-benzofuran-2-yl)ethan-1-ol
• F93011
• AKOS011389008
• (S)-1-(Benzofuran-2-yl)ethanol
• DB-222581
• 324761-15-1
• EN300-89269
• CS-0263718
• MFCD14705967

• MDL： MFCD14705967
• Inchi： 1S/C10H10O2/c1-7(11)10-6-8-4-2-3-5-9(8)12-10/h2-7,11H,1H3/t7-/m0/s1
• InChI Key： SCLFEKBHGKCUPA-ZETCQYMHSA-N
• SMILES： O1C2C=CC=CC=2C=C1[C@H](C)O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (1S)-1-(1-benzofuran-2-yl)ethan-1-ol

Recent Advances in the Study of (1S)-1-(1-benzofuran-2-yl)ethan-1-ol and Its Relevance to Compound 324761-15-1

The compound (1S)-1-(1-benzofuran-2-yl)ethan-1-ol, a chiral benzofuran derivative, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This interest is partly due to its structural similarity to the pharmacologically relevant compound 324761-15-1, which has been investigated for its potential therapeutic applications. The latest studies have focused on elucidating the synthetic pathways, biological activities, and potential mechanisms of action of these compounds, providing valuable insights for drug development.

Recent synthetic efforts have demonstrated efficient routes for the enantioselective synthesis of (1S)-1-(1-benzofuran-2-yl)ethan-1-ol, leveraging asymmetric hydrogenation and biocatalytic methods. These advancements are critical for producing high-purity enantiomers, which are essential for pharmacological studies. Concurrently, research on 324761-15-1 has revealed its promising activity as a modulator of specific biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases.

Biological evaluations of (1S)-1-(1-benzofuran-2-yl)ethan-1-ol have highlighted its potential as a scaffold for designing novel therapeutic agents. In vitro studies have shown moderate inhibitory effects on cytochrome P450 enzymes, suggesting a need for further optimization to reduce off-target interactions. Additionally, molecular docking studies have provided preliminary evidence of its binding affinity to certain protein targets, aligning with the observed biological activities of 324761-15-1.

The structural and functional relationship between (1S)-1-(1-benzofuran-2-yl)ethan-1-ol and 324761-15-1 has been a focal point of recent investigations. Computational modeling and comparative pharmacokinetic studies have identified key structural motifs that contribute to their bioactivity. These findings are instrumental in guiding the design of next-generation derivatives with enhanced efficacy and safety profiles.

In conclusion, the ongoing research on (1S)-1-(1-benzofuran-2-yl)ethan-1-ol and 324761-15-1 underscores their potential as valuable tools in drug discovery. The integration of synthetic chemistry, computational biology, and pharmacological assays has provided a comprehensive understanding of their properties, paving the way for future clinical applications. Further studies are warranted to explore their full therapeutic potential and address existing challenges in their development.